Cas no 41593-77-5 (1-Amino-3-(2,4,4-trimethylpentan-2-yl)thiourea)

• Product Name: 1-Amino-3-(2,4,4-trimethylpentan-2-yl)thiourea
• CAS No: 41593-77-5
• MF: C₉H₂₁N₃S
• MW: 203.348140478134
• CID: 2635668
• PubChem ID: 12421406
• Update Time: 2025-04-21

1-Amino-3-(2,4,4-trimethylpentan-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• DTXSID101222925
• 41593-77-5
• N-(1,1,3,3-Tetramethylbutyl)hydrazinecarbothioamide
• AKOS010932717
• SCHEMBL10488605
• 1-Amino-3-(2,4,4-trimethylpentan-2-yl)thiourea

• Inchi： 1S/C9H21N3S/c1-8(2,3)6-9(4,5)11-7(13)12-10/h6,10H2,1-5H3,(H2,11,12,13)
• InChI Key： UTWSMFIUCMCUDS-UHFFFAOYSA-N
• SMILES： S=C(NN)NC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 203.14561886Da
• Monoisotopic Mass: 203.14561886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.2Ų